Cas no 1005651-45-5 (4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide
• CAS No: 1005651-45-5
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• MDL: MFCD04969132
• CID: 3058568
• PubChem ID: 17024561
• Update Time: 2025-10-28

4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-ethyl-1 H -pyrazole-3-carboxylic acid phenylamide
• AKOS B018571
• ART-CHEM-BB B018571
• TIMTEC-BB SBB009942
• 4-AMINO-1-ETHYL-N-PHENYL-1H-PYRAZOLE-3-CARBOXAMIDE
• 4-AMINO-1-ETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID PHENYLAMIDE
• 4-amino-1-ethyl-N-phenylpyrazole-3-carboxamide
• 4-amino-1-ethyl-1h-pyrazole-3-carboxylic acidphenylamide
• AKOS000307858
• CS-0298346
• 1005651-45-5
• STK312219
• EN300-229328
• BBL038541
• 4-AMINO-1-ETHYL-N~3~-PHENYL-1H-PYRAZOLE-3-CARBOXAMIDE
• 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide

• MDL： MFCD04969132
• Inchi： 1S/C12H14N4O/c1-2-16-8-10(13)11(15-16)12(17)14-9-6-4-3-5-7-9/h3-8H,2,13H2,1H3,(H,14,17)
• InChI Key： RUIVEJRVCKOYLP-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(CC)N=1)N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.11676108Da
• Monoisotopic Mass: 230.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide

4-Amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1005651-45-5): A Comprehensive Overview

4-Amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1005651-45-5) is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, often referred to as AEPPC, belongs to the class of pyrazole derivatives and has been the subject of extensive research for its biological activities and therapeutic potential.

The molecular structure of 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide consists of a pyrazole ring with an amino group, an ethyl substituent, and a phenyl group attached to the carboxamide moiety. This unique arrangement of functional groups imparts specific chemical and biological properties that make it a valuable compound for various applications.

In the realm of medicinal chemistry, 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide has shown promising results in several areas. One of the most notable applications is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide has also been investigated for its antiviral activity. Research has shown that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a promising lead compound for the development of antiviral drugs.

In addition to its therapeutic potential, 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide has been studied for its role in modulating cellular signaling pathways. Specifically, it has been found to interact with key signaling molecules such as protein kinases and transcription factors. This interaction can influence various cellular processes, including cell proliferation, apoptosis, and differentiation. These findings suggest that 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide could have broader applications in cancer research and other diseases involving dysregulated cellular signaling.

The synthesis of 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide is well-documented in the literature. It can be prepared through a multi-step process involving the condensation of ethyl 3-cyanoacrylate with hydrazine hydrate to form the pyrazole ring, followed by substitution reactions to introduce the amino, ethyl, and phenyl groups. The synthetic route is highly efficient and can be scaled up for industrial production.

In terms of safety and toxicity, preliminary studies have indicated that 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide exhibits low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile before it can be considered for clinical use.

The future prospects for 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, 4-amino-1-ethyl-N-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1005651-45-5) is a versatile compound with a wide range of potential applications in medicine and chemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.